Phenol esters
Phenol esters are a class of organic compounds derived from phenol through the formation of an ester linkage with various alcohols or carboxylic acids. These derivatives exhibit a broad range of physical and chemical properties, making them versatile materials in numerous industrial applications.
Typically, phenol esters have excellent solubility in both polar and non-polar solvents, which allows for their use in diverse formulations. They are widely employed as plasticizers in the polymer industry to improve flexibility and reduce brittleness. Additionally, these compounds play a crucial role in pesticide production due to their ability to enhance chemical stability and effectiveness of active ingredients.
Phenol esters also find applications in lubricants, where they can improve viscosity and anti-wear properties. Furthermore, certain phenol esters are utilized as antioxidants, offering protection against oxidative degradation in materials exposed to harsh environments. Their diverse functionalities make them indispensable in the development of advanced materials for various industries including automotive, construction, and electronics.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
3,4-bis(acetyloxy)benzoic acid | 58534-64-8 | C11H10O6 |
![]() |
Resorcinol monoacetate | 102-29-4 | C8H8O3 |
![]() |
4-Acetoxy-3-iodobenzoic acid | 190067-59-5 | C9H7O4I |
![]() |
4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester | 360574-34-1 | C12H4F5NO2 |
![]() |
2,6-dibromo-4-cyanophenyl butyrate | 3861-41-4 | C11H9NO2Br2 |
![]() |
5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate | 433311-55-8 | C19H14O4S2 |
![]() |
o-nitrophenyl myristate | 59986-46-8 | C20H31NO4 |
![]() |
perfluorophenyl 3-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)propanoate | 1807530-07-9 | C15H16F5N3O5 |
![]() |
| 41888-66-8 | C13H11NO4 |
![]() |
2-Ethoxy-4-formylphenyl 2-Methylpropanoate | 188417-26-7 | C13H16O4 |
Related Literature
-
Shuwen Guo,Xin Liu,Chenhao Yao,Chengxi Lu,Qingxin Chen,Xiao-Yu Hu,Leyong Wang Chem. Commun., 2016,52, 10751-10754
-
Stefan Hugenbruch,Katharina Weber,Frank Neese,Wolfgang Lubitz Phys. Chem. Chem. Phys., 2016,18, 10688-10699
-
Isao Shitanda,Koji Tanaka,Yoshinao Hoshi,Masayuki Itagaki Analyst, 2014,139, 721-723
-
Nikita I. Selivanov,Aleksei O. Murzin,Vsevolod I. Yudin,Yury V. Kapitonov,Alexei V. Emeline CrystEngComm, 2022,24, 2976-2981
-
Raju Kumar Gupta,Sivashankar Krishnamoorthy,Damar Yoga Kusuma,Pooi See Lee,M. P. Srinivasan Nanoscale, 2012,4, 2296-2300
-
6. Nitric oxide solutions: standardisation by chronoamperometry using a platinum disc microelectrodeVânia Mori,Mauro Bertotti Analyst, 2000,125, 1629-1632
-
Zhiji Huang,Yafang Ma,Yunting Xie,Di Zhao,Chunbao Li Food Funct., 2023,14, 5404-5416
-
Hui Wei,Erkang Wang Chem. Soc. Rev., 2013,42, 6060-6093
-
10. Notes
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5